N-[2-chloro-4-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide

• IUPAC Name: N-[2-chloro-4-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H9ClF3NO2/c17-11-8-10(16(18,19)20)5-6-12(11)21-15(22)14-7-9-3-1-2-4-13(9)23-14/h1-8H,(H,21,22)
• InChI Key: MYJPDNLKOCDZSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=C(C=C(C=C3)C(F)(F)F)Cl
• Molecular Formula: C16H9ClF3NO2
• Molecular Weight: 339.69 g/mol

Description

N-[2-chloro-4-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide, also known as NTBC, is a synthetic chemical compound that has been widely used in scientific research. NTBC is a potent inhibitor of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), which is involved in the tyrosine catabolic pathway.

Mechanism of Action

N-[2-chloro-4-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide works by inhibiting the activity of HPPD, which is involved in the conversion of 4-hydroxyphenylpyruvate to homogentisic acid in the tyrosine catabolic pathway. By inhibiting HPPD, this compound reduces the production of toxic metabolites that accumulate in patients with HT1, thereby improving their clinical outcomes.
Biochemical and Physiological Effects
This compound has been shown to reduce the levels of toxic metabolites such as succinylacetone and tyrosine in the blood and urine of patients with HT1. In animal studies, this compound has been shown to prevent liver damage and improve survival rates in mice with HT1. However, this compound can also cause side effects such as photosensitivity and skin rashes in some patients.

Advantages and Limitations for Lab Experiments

N-[2-chloro-4-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide has several advantages for lab experiments. It is a potent and specific inhibitor of HPPD, which makes it a useful tool for studying the tyrosine catabolic pathway. This compound is also stable and easy to handle, which makes it suitable for use in various experimental settings. However, this compound can be expensive and may not be readily available in some laboratories.

Future Directions

There are several future directions for research on N-[2-chloro-4-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide. One area of interest is the development of new HPPD inhibitors that are more potent and selective than this compound. Another area of interest is the use of this compound in combination with other drugs to treat HT1 and other metabolic disorders. Finally, this compound may have potential applications in the treatment of other diseases such as cancer, where the tyrosine catabolic pathway is dysregulated.

Scientific Research Applications

N-[2-chloro-4-(trifluoromethyl)phenyl]-1-benzofuran-2-carboxamide has been extensively used in scientific research as a tool to study the tyrosine catabolic pathway. In particular, this compound has been used to investigate the role of HPPD in the development of hereditary tyrosinemia type 1 (HT1), a rare genetic disorder that affects the liver and can lead to liver failure if left untreated. This compound has also been used to study the effects of HPPD inhibition on the metabolism of tyrosine and its metabolites in various tissues.